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Compound of Interest

Compound Name:
5-(2,5-Dimethoxyphenyl)-5-

oxopentanoic acid

CAS No.: 63467-20-9

Cat. No.: B1296322

Get Quote

Executive Summary
The dimethoxyphenyl (DMP) moiety is a ubiquitous pharmacophore in medicinal chemistry,

serving as a scaffold for catecholamine mimics, antioxidants, and psychoactive ligands.

However, the positional isomerism of the methoxy groups—1,2- (ortho), 1,3- (meta), and 1,4-

(para)—dictates profound differences in metabolic stability, receptor affinity, and toxicological

liability.

This guide objectively compares these isomers, synthesizing experimental data on their

physicochemical properties, metabolic bioactivation pathways, and structure-activity

relationships (SAR). We specifically address the critical divergence between the 3,4-dimethoxy

(catechol-mimic) and 2,5-dimethoxy (psychedelic/serotonergic) substitution patterns, a key

consideration in CNS drug design.
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The biological fate of dimethoxybenzene (DMB) isomers is governed by their susceptibility to

O-demethylation by Cytochrome P450 (CYP) enzymes. The resulting phenols (O-desmethyl

metabolites) drive the distinct pharmacological and toxicological profiles of each isomer.

Comparative Properties Table

Feature
1,2-

Dimethoxybenzene

(Veratrole)

1,3-

Dimethoxybenzene

1,4-

Dimethoxybenzene

Common Name Veratrole
Resorcinol dimethyl

ether

Hydroquinone

dimethyl ether

LogP (Approx) ~1.6 - 1.8 ~1.6 - 1.7
~2.0 (Highest

Lipophilicity)

Primary Metabolite
Guaiacol

Catechol

3-Methoxyphenol

Resorcinol

4-Methoxyphenol

Hydroquinone

Bioactivation Risk

High: Forms o-

quinones (redox

cycling)

Low: Resorcinol is

redox stable

High: Forms p-

quinones (redox

cycling)

CYP450 Interaction
Substrate for

CYP1A2, CYP3A4
Substrate for CYP1A2

Rapid O-

demethylation

(CYP1A2)

Key Application
Building block (e.g.,

Verapamil precursors)

Peptide synthesis

scavenger; Insect

alarm pheromone

Skin depigmentation

agents; Psychoactive

(sedative)

Metabolic Bioactivation & Toxicity
The "Ortho/Para Rule" of toxicity is critical here.

1,2-DMB & 1,4-DMB: undergo metabolic O-demethylation to form catechols and

hydroquinones, respectively. These metabolites can be further oxidized to ortho-quinones

and para-quinones. These electrophilic species deplete glutathione (GSH) and cause

oxidative stress via redox cycling.
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1,3-DMB: Metabolizes to resorcinol derivatives. Unlike catechols or hydroquinones,

resorcinols cannot easily form quinones due to the meta-positioning, making the 1,3-scaffold

significantly less cytotoxic in metabolic assays.

Pharmacological Case Study: The Positional Effect in
Psychoactive Ligands
In drug discovery, the rotation of the dimethoxy pattern from the 3,4-position to the 2,5-position

fundamentally alters the target profile from cardiovascular/metabolic targets to potent CNS

activity.

A. The 3,4-Dimethoxy Scaffold (Catechol-Mimic)
Mechanism: Mimics the catechol moiety of dopamine and norepinephrine but with improved

lipophilicity and metabolic stability (until O-demethylation).

Applications: Found in calcium channel blockers (e.g., Verapamil) and phosphodiesterase

inhibitors (e.g., Papaverine).

Receptor Profile: Generally lacks high affinity for 5-HT2A receptors; often targets adrenergic

receptors, calcium channels, or enzymes.

B. The 2,5-Dimethoxy Scaffold (The "Psychedelic"
Pharmacophore)

Mechanism: This substitution pattern is the hallmark of the 2C-x and DOx series of

phenethylamines. The 2,5-dimethoxy arrangement creates a hydrophobic/electronic surface

that perfectly complements the binding pocket of the Serotonin 5-HT2A receptor.

Activity: Highly potent 5-HT2A agonists.[1]

Example:2C-B (4-bromo-2,5-dimethoxyphenethylamine).[2]

Data: Shulgin's SAR data demonstrates that moving the methoxy groups to 3,4- positions

(mescaline-like) or 2,4- positions drastically reduces potency compared to the 2,5-

arrangement.
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Key Insight: The 2-methoxy group often forms an intramolecular hydrogen bond with the

side-chain amine (in phenethylamines), locking the conformation for optimal receptor

binding.

Visualizations
Diagram 1: Metabolic Bioactivation Pathways
This diagram illustrates the divergence in toxicity based on isomer structure.
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Caption: Comparative metabolic fate. Note the quinone toxicity risks for 1,2- and 1,4-isomers

versus the stability of the 1,3-isomer.

Diagram 2: SAR Decision Tree for Medicinal Chemistry
A logic flow for selecting the correct dimethoxy scaffold based on target indication.
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Select Dimethoxyphenyl Scaffold
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Caption: Strategic selection of dimethoxy substitution patterns based on therapeutic target and

receptor affinity profiles.

Experimental Protocols
To validate the biological activity and metabolic stability of these isomers, the following

protocols are recommended. These are designed to be self-validating control systems.

Protocol A: High-Throughput Microsomal Stability Assay
Objective: Determine the intrinsic clearance (

) and O-demethylation rate of DMB isomers.

Preparation:
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Prepare 10 mM stock solutions of 1,2-, 1,3-, and 1,4-DMB in DMSO.

Thaw pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

Incubation System:

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Reaction Mix: 0.5 mg/mL HLM, 1 µM Test Compound (final DMSO <0.1%).

Pre-incubation: 5 min at 37°C.

Initiation:

Add NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4

U/mL G6P dehydrogenase).

Sampling:

At

min, remove 50 µL aliquots.

Quench: Immediately add to 150 µL ice-cold Acetonitrile containing Internal Standard (e.g.,

Tolbutamide).

Analysis:

Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

Monitor: Loss of parent ion and appearance of O-desmethyl phenol metabolites (M-14

peak).

Self-Validation: Include Verapamil (high clearance) and Warfarin (low clearance) as

controls. 1,4-DMB typically shows the fastest clearance due to sterically accessible para-

methoxy groups.

Protocol B: Comparative DPPH Radical Scavenging Assay
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Objective: Assess the antioxidant potential of the metabolites generated from the isomers

(since the parent ethers are inactive).

Bioactivation Step (Crucial):

Pre-incubate DMB isomers with HLM (as in Protocol A) for 60 min to generate metabolites.

Alternative: Use synthetic standards of metabolites (Catechol, Resorcinol, Hydroquinone)

for direct comparison.

DPPH Reaction:

Prepare 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (fresh).

Add 20 µL of metabolite solution to 180 µL DPPH solution in a 96-well plate.

Measurement:

Incubate in dark at RT for 30 min.

Measure Absorbance at 517 nm (

).

Calculation:

.

Expected Result: Hydroquinone (from 1,4-DMB) > Catechol (from 1,2-DMB) >> Resorcinol

(from 1,3-DMB).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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